Cas no 1806768-41-1 (3-(Chloromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-acetic acid)
3-(Chloromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(Chloromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-acetic acid
-
- Inchi: 1S/C10H9ClF3NO4/c1-18-9-5(4-11)2-7(19-10(12,13)14)6(15-9)3-8(16)17/h2H,3-4H2,1H3,(H,16,17)
- InChI Key: XNDMTPFJAPHOAI-UHFFFAOYSA-N
- SMILES: ClCC1=C(N=C(CC(=O)O)C(=C1)OC(F)(F)F)OC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 316
- XLogP3: 2.2
- Topological Polar Surface Area: 68.6
3-(Chloromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029086103-1g |
3-(Chloromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-acetic acid |
1806768-41-1 | 97% | 1g |
$1,504.90 | 2022-03-31 |
3-(Chloromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-acetic acid Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on 3-(Chloromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-acetic acid
Professional Introduction to 3-(Chloromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-acetic Acid (CAS No. 1806768-41-1)
3-(Chloromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-acetic acid, with the CAS number 1806768-41-1, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of both chloromethyl and trifluoromethoxy functional groups, make it a valuable intermediate in the synthesis of various pharmacologically active agents.
The chloromethyl group in the molecular structure of 3-(Chloromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-acetic acid introduces a high degree of reactivity, enabling its participation in various chemical transformations such as nucleophilic substitution reactions. This reactivity is particularly useful in the synthesis of more complex molecules, including those intended for drug development. On the other hand, the trifluoromethoxy group contributes to the compound's lipophilicity and metabolic stability, which are critical factors in determining the bioavailability and efficacy of pharmaceutical compounds.
In recent years, there has been a growing interest in pyridine derivatives due to their broad spectrum of biological activities. These derivatives have been investigated for their potential roles in treating various diseases, including cancer, inflammation, and neurological disorders. The structural motifs present in 3-(Chloromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-acetic acid make it a promising candidate for further exploration in drug discovery programs. Specifically, the combination of the chloromethyl and trifluoromethoxy groups provides a versatile platform for designing molecules that can interact with biological targets in novel ways.
The synthesis of 3-(Chloromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-acetic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the chloromethyl group typically involves chlorination or hydrolysis of more complex precursors, while the incorporation of the trifluoromethoxy group often relies on fluorination techniques. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in high yields and purity.
The pharmacological potential of 3-(Chloromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-acetic acid has been explored in several preclinical studies. Researchers have demonstrated its ability to modulate various biological pathways by interacting with enzymes and receptors involved in disease processes. For instance, studies have shown that derivatives of this compound can inhibit kinases and other enzymes implicated in cancer progression. Additionally, its structural similarity to known bioactive molecules suggests that it may have applications in treating inflammatory diseases and neurological disorders.
The use of computational methods has also played a significant role in understanding the properties of 3-(Chloromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-acetic acid. Molecular modeling techniques have been employed to predict how this compound might interact with biological targets at the atomic level. These simulations have provided valuable insights into its binding affinity and selectivity, which are crucial factors in drug design. Furthermore, they have helped identify potential modifications that could enhance its therapeutic efficacy.
In conclusion, 3-(Chloromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-acetic acid (CAS No. 1806768-41-1) is a structurally complex and highly reactive compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile intermediate for synthesizing novel bioactive molecules. The growing body of research on pyridine derivatives underscores their importance as building blocks for drug discovery efforts aimed at treating a wide range of diseases.
1806768-41-1 (3-(Chloromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)